![molecular formula C9H8O3 B1175221 Iron;hydroxide CAS No. 11113-66-9](/img/structure/B1175221.png)
Iron;hydroxide
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Overview
Description
Iron hydroxide is an inorganic compound that can exist in different forms such as Iron (II) hydroxide (Fe(OH)2) and Iron (III) hydroxide (Fe(OH)3). Iron (II) hydroxide is a white solid but even traces of oxygen impart a greenish tinge . Iron (III) hydroxide is a brownish compound . It is used as a pigment or color additive in a wide range of products including plastics, rubbers, paints and coatings, printing inks, papers and concrete products .
Synthesis Analysis
Iron (II) hydroxide can be prepared in the laboratory by reacting iron (II) salts, such as iron (II) sulfate or iron (II) chloride, with a strong base like sodium hydroxide . Iron (III) hydroxide is most commonly synthesized by adding a solution of iron (III) salt, such as iron (III) chloride or nitrate, to a strong base like sodium hydroxide .
Molecular Structure Analysis
Iron (II) hydroxide has an orthorhombic crystal structure . Iron (III) hydroxide has a molar mass of approximately 106.867 .
Chemical Reactions Analysis
Iron (II) hydroxide is poorly soluble in water. It precipitates from the reaction of iron (II) and hydroxide salts . Iron (III) hydroxide is practically insoluble in water but dissolves readily in acids to produce iron (III) salts .
Physical And Chemical Properties Analysis
Iron (II) hydroxide is a pale greenish or grayish-white solid under standard conditions. It is nearly insoluble in water, yet soluble in acids or ammonium acetate . Iron (III) hydroxide is a solid under normal conditions, typically manifesting as a powder. Its exact color can vary somewhat, but it generally presents as a brownish hue due to varying degrees of hydration or substitution .
Scientific Research Applications
Agriculture : Iron hydroxide nanoparticles were used in spring wheat cultivation, showing benefits in seed treatment and plant protection. Treatment with biogenic iron improved plant maturation efficiency and disease resistance, increasing yield and gluten content (Timofeev & Vyushina, 2020).
Supercapacitors : A study on nickel-iron sulfide and carbon nanotubes on diatomite for supercapacitors revealed that iron hydroxide plays a key role in improving the electrochemical properties of the materials, enhancing energy storage capabilities (Li et al., 2021).
Wastewater Treatment : Iron electrocoagulation was effectively used for removing soluble chemical oxygen demand from wastewater, showing iron hydroxide's potential in enhancing wastewater treatment technologies (Elnakar & Buchanan, 2019).
Water Purification : Iron salts, including iron hydroxides, are utilized as coagulants in water and wastewater treatment, effectively removing various impurities (Duan & Gregory, 2003).
Environmental Remediation : Metallic iron (Fe(0)) systems, generating iron hydroxides, are used for environmental remediation. These systems have shown promise in removing contaminants from water and soil (Noubactep, 2015).
Electrochemistry : The study of passive films on iron in solutions highlighted the role of iron hydroxide in affecting the semiconducting properties of these films (Büchler, Schmuki, & Böhni, 1998).
Adsorption and Coprecipitation : Iron hydroxides prepared from microelectrolysis were used to remove chelated copper from aqueous solutions, showcasing their high adsorptive capacity (Ju, Hu, & Cheng, 2011).
Energy Storage : Research on amorphous FeOOH quantum dots assembled on graphene nanosheets showed their potential in supercapacitors, with high specific capacitance and excellent cycling stability (Liu et al., 2016).
Metal Recovery : Iron hydroxide was used in the selective recovery of metals and chemicals from electroplating sludge, demonstrating its utility in hydrometallurgical processes (Amrane & Bouhidel, 2018).
Pollution Control : Iron hydroxide and oxide nanostructures were effective in wastewater treatment, particularly in removing organic pollutants, showcasing their utility in large-scale environmental applications (Fei et al., 2011).
Mechanism of Action
Future Directions
Iron hydroxide plays a significant role in various fields. With the current trends of increasing environmental investments and possibly rising energy costs, the importance of cost-effective and eco-friendly technologies like biogas plants for energy production will likely escalate, boosting the use of iron hydroxide in biogas production . The global Iron Hydroxide market was valued at US$ million in 2023 and is projected to reach US$ million by 2030 .
properties
IUPAC Name |
iron;hydroxide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Fe.H2O/h;1H2/p-1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKPSFPXMYGFAQW-UHFFFAOYSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[Fe] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FeHO- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
72.85 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
11113-66-9 |
Source
|
Record name | Iron hydroxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=11113-66-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Iron hydroxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0011113669 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Iron hydroxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.211 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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